Cas no 26538-44-3 (Zeranol)

• Product Name: Zeranol
• CAS No: 26538-44-3
• Molecular Formula: C₁₈H₂₆O₅
• Molecular Weight: 322.4
• MDL: MFCD00864182
• CID: 52960
• PubChem ID: 24902163

Zeranol Properties

Names and Identifiers

• A-zearalanol
• Zeranol
• α-Zearalanol Solution
• (7R,11S)-7,15,17-trihydroxy-11-methyl-12-oxabicyclo[12.4.0]octadeca-1(14),15,17-trien-13-one
• α-Zearalanol
• α-Zeranol
• (3S,7R)-3,4,5,6,7,8,9
• (3S,7R)-3,4,5,6,7,8,9,10,11,12-decahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one
• (3S,7R)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10,11,12-decahydro-1H-2-benzoxacyclotetradecin-1-one
• 2,4-Dihydroxy-6-(6α,10-dihydroxyundecyl)benzoic acid μ-lactone
• Ralabol
• Ralgro
• Ralone
• Zearalanol
• Zearanol
• (3S,7R)-3,4,5,6,7,8,9,10,11,12-Decahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one solution
• 2,4-Dihydroxy-6-(6α,10-dihydroxyundecyl)benzoic acid μ-lactone solution
• alpha-Zearalanol
• 2,4-Dihydroxy-6-(6a,10-dihydroxyundecyl)benzoic acid 10-lactone
• (-)-alpha-ZEARALANOL
• ZERANOL (MART.)
• alpha-Zeranol solution in Acetonitrile, 100ug/mL
• 76LO2L2V39
• CHEMBL450613
• BDBM32073
• 1ST7201A
• CAS-26538-44-3
• MLS000081744
• 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10,11,12-decahydro-7,14,16-trihydroxy-3-methyl-, (3S-(3R*,7S*))-
• Q-201944
• Zeranolum
• Xeranol
• ZERANOL [USAN]
• DB11478
• Alpha-Zeranol (1.0mg/ml in Acetonitrile)
• 6-(6,10-Dihydroxyundecyl)-beta-resorcylic acid, mu-lactone
• 1ST7201A-100A
• D06362
• alpha-Zearalanol, ~98% (HPLC)
• alpha zearalanol
• ZERANOL [GREEN BOOK]
• CS-0026318
• MK-188
• Zeranolum (INN-Latin)
• Zeranol (USAN/INN)
• NCGC00037064-04
• CHEBI:35064
• NCGC00037064-02
• (3S,7R)-(+)-3,4,5,6,7,8,9,10,11,12-DECAHYDRO-7,14,16-TRIHYDROXY-3-METHYL-1H-2-BENZOXACYCLOTETRADECIN-1-ONE
• Zearalanol, alpha-
• a-Zeranol
• MLS001174878
• BIDD:ER0082
• HMS2230D18
• 1H-2-Benzoxacyclotetradecin-1-one,3,4,5,6,7,8,9,10,11,12-decahydro-7,14,16-trihydroxy-3-methyl-,(3S,7R)-
• (7R,11S)-11-methyl-7,15,17-tris(oxidanyl)-12-oxabicyclo[12.4.0]octadeca-1(14),15,17-trien-13-one
• ZERANOL [MART.]
• DTXSID4022315
• MLS000881201
• 26538-44-3
• CCRIS 9234
• Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10,11,12-decahydro-7,14,16-trihydroxy-3-methyl-, (3S-(3R*,7S*))-
• 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10,11,12-decahydro-7,14,16-trihydroxy-3-methyl-, (3S,7R)-
• (3S,7R)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10,11,12-decahydro-1H-benzo[c][1]oxacyclotetradecin-1-one
• MK188
• 27J
• UNII-76LO2L2V39
• MK 188
• (6X,10S)-6-(6,10-Dihydroxyundecyl)-beta-resorcylic acid mu-lactone
• HY-N6709
• SR-01000604850-3
• Opera_ID_663
• EINECS 247-769-0
• Zeranolum [INN-Latin]
• Tox21_201203
• (4S,8R)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),15,17-trien-2-one
• ZERANOL [MI]
• 4mg8
• SMR000060050
• P-1496
• Q4024215
• 1H-2-Benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10,11,12-decahydro-7,14,16-trihydroxy-3-methyl-, (3S,7R)-(+)-
• NCGC00258755-01
• Zeranol [USAN:INN:BAN]
• (-)-.alpha.-zearalanol
• 2,4-Dihydroxy-6-(6alpha,10-dihydroxyundecyl)benzoic acid mu-lactone
• cid_2999413
• SR-01000604850
• (3S,7X)-3,4,5,6,7,8,9,10,11,12-Decahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one
• SCHEMBL109174
• alpha-Zeranol
• Ralgro L. A.
• AKOS003599523
• Tox21_110973
• ZERANOL [INN]
• Ralabol (TN)
• NCGC00037064-03
• DTXCID102315
• MEGxm0_000463
• alpha-Zeranol 10 microg/mL in Acetonitrile
• (3S-(3R*,7S*))-3,4,5,6,7,8,9,10,11,12-DECAHYDRO-7,14,16-TRIHYDROXY-3-METHYL-1H-2-BENZOXACYCLOTETRADECIN-1-ONE
• P1496
• alpha -Zearalanol
• THFES (HM)
• DA-79088

• MDL： MFCD00864182
• InChIKey： DWTTZBARDOXEAM-GXTWGEPZSA-N
• Inchi： InChI=1S/C18H26O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h10-12,14,19-21H,2-9H2,1H3/t12-,14+/m0/s1
• SMILES： C[C@H]1CCC[C@@H](CCCCCC2=CC(=CC(=C2C(=O)O1)O)O)O

Computed Properties

• Exact Mass: 322.17800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 322.178
• Heavy Atom Count: 23
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 25
• Surface Charge: 0
• Topological Polar Surface Area: 87

Experimental Properties

• LogP: 3.29080
• PSA: 86.99000
• Refractive Index: 1.6120 (estimate)
• Boiling Point: 381.01°C (rough estimate)
• Melting Point: 182-184°C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Color/Form: 10 μg/mL in acetonitrile
• Color/Form: Not determined
• Stability/Shelf Life: Hygroscopic
• Solubility: Not determined
• Sensitiveness: Sensitive to light
• Specific Rotation: D +46.3° (c = 1.0 in methanol)
• Density: 1.0919 (rough estimate)

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances